3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide

• IUPAC Name: 3-[(5-bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide
• InChI: InChI=1S/C11H16BrN3O/c1-7-8(12)4-5-9(15-7)14-6-11(2,3)10(13)16/h4-5H,6H2,1-3H3,(H2,13,16)(H,14,15)
• InChI Key: KUQHXTTUCGXZLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NCC(C)(C)C(=O)N)Br
• Molecular Formula: C11H16BrN3O
• Molecular Weight: 286.17 g/mol

Description

3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide is a chemical compound that has been extensively researched for its potential applications in various scientific fields. This compound is also known by its chemical formula C13H18BrN3O and is commonly referred to as BAY 73-6691.

Mechanism of Action

The mechanism of action of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide is not fully understood. However, it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in various cellular processes. This inhibition can lead to the suppression of tumor growth, reduction of inflammation, and improvement of neurological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide have been extensively studied. This compound has been shown to have anti-tumor, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide in lab experiments include its high potency, selectivity, and low toxicity. This compound is also relatively easy to synthesize and purify. However, there are some limitations to using this compound in lab experiments. For example, it may not be suitable for certain types of assays or experiments due to its specific mechanism of action.

Future Directions

There are many future directions for the research and development of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide. Some possible directions include the development of new drugs and therapies based on this compound, the study of its mechanism of action in more detail, and the exploration of its potential applications in other scientific fields such as agriculture and environmental science. Additionally, further research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of 3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide involves the reaction of 5-bromo-6-methylpyridin-2-amine with 2,2-dimethyl-3-hydroxypropanamide in the presence of a suitable catalyst. This reaction leads to the formation of the desired compound, which can be further purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[(5-Bromo-6-methylpyridin-2-yl)amino]-2,2-dimethylpropanamide has been extensively researched for its potential applications in various scientific fields. This compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. It has also been studied for its potential use in the development of new drugs and therapies.